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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B1662555

Introduction

(+)-U-50488 hydrochloride is the less active enantiomer of the selective k-opioid receptor
(KOR) agonist, U-50488.[1] While the (-)-enantiomer is more potent, (+)-U-50488 still serves as
a valuable tool in pharmacological research, often used as a control compound. KORs are
involved in various physiological processes, including analgesia, diuresis, and the modulation
of mood and addiction.[2][3][4] Accurate preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results. These application notes provide detailed
protocols for the preparation, storage, and handling of (+)-U-50488 hydrochloride stock
solutions for research purposes.

Chemical and Physical Properties

A summary of the key chemical and physical properties of (+)-U-50488 hydrochloride is
presented in the table below. This information is essential for accurate calculations and proper
handling of the compound.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1662555?utm_src=pdf-interest
https://www.benchchem.com/product/b1662555?utm_src=pdf-body
https://www.tocris.com/products/minus-u-50488-hydrochloride_0496
https://www.apexbt.com/u-50488-hydrochloride.html
https://www.biocrick.com/U-50488-hydrochloride-BCC6666.html
https://en.wikipedia.org/wiki/U-50488
https://www.benchchem.com/product/b1662555?utm_src=pdf-body
https://www.benchchem.com/product/b1662555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value References
Molecular Formula C19H26CI2N20 - HCI [5]
Molecular Weight 405.79 g/mol

Appearance White solid [2]

Purity >99% (HPLC)

CAS Number 114528-81-3

Solubility Data

The solubility of (+)-U-50488 hydrochloride in common laboratory solvents is crucial for
preparing appropriate stock solutions. The following table summarizes the maximum
recommended concentrations.

Maximum Maximum

Solvent Concentration Concentration References
(mM) (mg/mL)

Water 100 40.58

DMSO 100 40.58

Note: It is always recommended to consult the batch-specific certificate of analysis for the most
accurate molecular weight, as it may vary due to hydration.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of (+)-U-50488
hydrochloride in DMSO.

Materials:

e (+)-U-50488 hydrochloride powder
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Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Calibrated pipettes

Analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh out 4.06 mg of (+)-U-50488 hydrochloride using
an analytical balance. Calculation: 10 mmol/L * 1 mL * 405.79 g/mol = 0.40579 mg/mL

» Dissolving the Compound: Add the weighed powder to a clean microcentrifuge tube. Using a
calibrated pipette, add 1 mL of anhydrous DMSO to the tube.

o Mixing: Close the tube tightly and vortex thoroughly until the compound is completely
dissolved. Visually inspect the solution to ensure no solid particles remain.

o Storage: Store the stock solution at -20°C or -80°C for long-term storage. When stored at
-80°C, the solution should be stable for up to 6 months; at -20°C, it is recommended to use it
within 1 month.[6]

Preparation of a 10 mM Aqueous Stock Solution

This protocol outlines the preparation of 1 mL of a 10 mM aqueous stock solution.

Materials:

(+)-U-50488 hydrochloride powder

Nuclease-free water

Microcentrifuge tubes or vials

Calibrated pipettes
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e Analytical balance
» Vortex mixer or sonicator
 Sterile syringe filter (0.22 pm)

Procedure:

Weighing the Compound: Accurately weigh 4.06 mg of (+)-U-50488 hydrochloride.

o Dissolving the Compound: Transfer the powder to a sterile tube. Add 1 mL of nuclease-free
water.

e Mixing: Vortex the solution vigorously. If necessary, use an ultrasonic bath to aid dissolution.

[6]

o Sterilization: Once fully dissolved, sterilize the solution by passing it through a 0.22 um
syringe filter into a new sterile tube.[6] This is particularly important for cell culture
experiments.

o Storage: Aqueous stock solutions are best prepared fresh. For short-term storage, they can
be kept at 2-8°C for up to two weeks. For longer-term storage, aliquot and store at -20°C.
Avoid repeated freeze-thaw cycles.

Signaling Pathway and Experimental Workflow

The primary mechanism of action for U-50488 is the activation of the k-opioid receptor, a G-
protein coupled receptor (GPCR). This activation can lead to various downstream effects,
including the modulation of ion channels and intracellular signaling cascades.
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Canonical KOR signaling pathway activated by (+)-U-50488.

The workflow for preparing a stock solution involves several key steps, from weighing the
compound to final storage.
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Workflow for preparing (+)-U-50488 hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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